2'-Deoxy-5'-o-thiophosphonocytidine
2'-Deoxy-5'-o-thiophosphonocytidine
Brand Name:
Vulcanchem
CAS No.:
115401-96-2
VCID:
VC0053619
InChI:
InChI=1S/C9H14N3O6PS/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(18-8)4-17-19(15,16)20/h1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,20)/t5-,6+,8+/m0/s1
SMILES:
C1C(C(OC1N2C=CC(=NC2=O)N)COP(=S)(O)O)O
Molecular Formula:
C9H14N3O6PS
Molecular Weight:
323.27 g/mol
2'-Deoxy-5'-o-thiophosphonocytidine
CAS No.: 115401-96-2
Main Products
VCID: VC0053619
Molecular Formula: C9H14N3O6PS
Molecular Weight: 323.27 g/mol
| CAS No. | 115401-96-2 |
|---|---|
| Product Name | 2'-Deoxy-5'-o-thiophosphonocytidine |
| Molecular Formula | C9H14N3O6PS |
| Molecular Weight | 323.27 g/mol |
| IUPAC Name | 4-amino-1-[(2R,4S,5R)-5-(dihydroxyphosphinothioyloxymethyl)-4-hydroxyoxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C9H14N3O6PS/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(18-8)4-17-19(15,16)20/h1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,20)/t5-,6+,8+/m0/s1 |
| Standard InChIKey | FHBXKBNKQMSUIJ-SHYZEUOFSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)COP(=S)(O)O)O |
| SMILES | C1C(C(OC1N2C=CC(=NC2=O)N)COP(=S)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=CC(=NC2=O)N)COP(=S)(O)O)O |
| Synonyms | S(dC)28 Sd(C)28 SdC28 |
| PubChem Compound | 159480 |
| Last Modified | Nov 11 2021 |
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